4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline
Overview
Description
The compound 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline is a chemical of interest in various fields, including dye manufacturing and potentially in pharmaceuticals and insecticides. It is a derivative of 4-fluoro-3-nitroaniline, which has been recognized for its significance in the United States as a novel dye intermediate . The related compounds, such as 2-fluoro-4-nitroanisole and its reactions with amines, have been studied to understand the substitution mechanisms that may be relevant to the synthesis and reactivity of 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline .
Synthesis Analysis
The synthesis of related fluoro-nitro compounds involves multi-step reactions. For instance, 3-Fluoro-4-nitrophen
Scientific Research Applications
Dye Intermediates and Pharmaceutical Applications
- 4-Fluoro-3-nitroaniline, a closely related compound, has gained significance in the U.S. as a novel dye intermediate. Its potential applications extend to pharmaceuticals and insecticides (Bil, 2007).
Synthesis of Azo Disperse Dyes
- Naphthalimide-based alkali-clearable azo disperse dyes containing a fluorosulfonyl group have been synthesized using 4-Fluorosulfonyl-2-nitroaniline and similar compounds. These dyes exhibit good fastness properties when applied to polyester fabric (Parvizi et al., 2009).
Photoreaction Studies
- The photoreaction of 2-fluoro-4-nitroanisole, a structurally related compound, with n-hexylamine demonstrates two different triplet excited states, which is significant for understanding dual mechanistic pathways in photochemistry (Pleixats & Marquet, 1990).
Complexation with Metal Ions
- Complexes of copper(II), nickel(II), and cobalt(II) with 4-fluoro,2-nitroaniline and similar compounds have been synthesized, displaying various coordination structures and magnetic properties. These complexes could be of interest in material science and coordination chemistry (Devoto et al., 1982).
Molecular Structure Analysis
- Studies on compounds like 2-(2-Fluoro-4-nitroanilinoethyl)benzaldehyde, which are related to 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline, provide insights into molecular structures and potential applications in molecular engineering (Clegg et al., 1999).
High-Performance Liquid Chromatography (HPLC) Applications
- 7-Fluoro-4-nitrobenzo-2-oxa-1,3-diazole, a related reagent, is used in HPLC for sensitive detection of amino acids. This highlights its role in analytical chemistry and biochemistry (Watanabe & Imai, 1981).
Functionalization of Silica Particles
- Research on nucleophilic aromatic substitution reactions with fluoronitro-substituted aromatic compounds, including 4-fluoro,3-nitroaniline, has led to methods for functionalizing silica particles. This can have implications in materials science (Roth et al., 2006).
properties
IUPAC Name |
4-fluoro-N-(3-methoxypropyl)-2-nitroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2O3/c1-16-6-2-5-12-9-4-3-8(11)7-10(9)13(14)15/h3-4,7,12H,2,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NURFPKSLGBCWOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=C(C=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701242868 |
Source
|
| Record name | 4-Fluoro-N-(3-methoxypropyl)-2-nitrobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701242868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline | |
CAS RN |
1233958-30-9 |
Source
|
| Record name | 4-Fluoro-N-(3-methoxypropyl)-2-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1233958-30-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-N-(3-methoxypropyl)-2-nitrobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701242868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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